Cas no 2680794-52-7 (3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid)

• Product Name: 3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
• CAS No: 2680794-52-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6058752
• PubChem ID: 165910299
• Update Time: 2025-10-31

3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285110
• 2680794-52-7
• 3,5-dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
• 3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid

• Inchi： 1S/C15H19NO4/c1-5-6-20-15(19)16(4)9-13-10(2)7-12(14(17)18)8-11(13)3/h5,7-8H,1,6,9H2,2-4H3,(H,17,18)
• InChI Key： KUORVCIJPSPJLZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C)CC1C(C)=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid

3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic Acid

3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid is a complex organic compound with the CAS number 2680794-52-7. This compound belongs to the class of benzoic acids, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzoic acid backbone with specific substituents that confer unique chemical and biological properties.

The benzoic acid moiety serves as the central framework, with methyl groups at positions 3 and 5 on the benzene ring. At position 4, there is a substituted amino group attached via a methylene bridge. The amino group is further modified by a methyl group and a (prop-2-en-1-yloxy)carbonyl group, which introduces additional functional complexity. This intricate structure makes the compound a promising candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules with improved pharmacokinetic profiles. For instance, modifications to the (prop-2-en-1-yloxy)carbonyl group have shown promise in enhancing the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization of the amino group. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach not only simplifies the synthesis but also aligns with green chemistry principles by reducing energy consumption and waste generation.

The physical and chemical properties of 3,5-Dimethyl-4-({methyl[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies provide insights into its molecular conformation, stability under various conditions, and potential reactivity with other chemical species.

From a biological standpoint, this compound has demonstrated moderate activity in several in vitro assays targeting key enzymes involved in inflammatory pathways and cancer progression. For example, it has shown inhibitory effects on cyclooxygenase (COX)-2 enzymes, which are implicated in pain and inflammation. Additionally, preliminary studies suggest that it may modulate signaling pathways associated with cell proliferation and apoptosis.

The application of 3,5-Dimethyl-4-{[methyl(propenyl oxy carbonyl)]amino} methyl benzoic acid extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Potential applications include catalysis in organic reactions and the development of novel materials for sensing technologies.

In conclusion, 3,5-Dimethyl-4-{[methyl(propenyl oxy carbonyl)]amino} methyl benzoic acid (CAS No: 2680794 -52 -7) is a versatile compound with significant potential across multiple scientific domains. Continued research into its synthesis optimization, biological activity profiling, and material applications will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.